Cas no 1440526-47-5 (2-Bromo-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-Bromo-1,3-benzothiazole-4-carboxylic acid
• CAS No: 1440526-47-5
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• CID: 4700406
• Update Time: 2025-11-01

2-Bromo-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-benzothiazole-4-carboxylic acid
• 2-Bromobenzo[d]thiazole-4-carboxylic acid
• 2-Bromo-1,3-benzothiazole-4-carboxylic acid

• Inchi： 1S/C8H4BrNO2S/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H,11,12)
• InChI Key： WPSKSNGSLUOGEC-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(=O)O)=CC=CC=2S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 78.4

Additional information on 2-Bromo-1,3-benzothiazole-4-carboxylic acid

Professional Introduction to 2-Bromo-1,3-benzothiazole-4-carboxylic acid (CAS No. 1440526-47-5)

2-Bromo-1,3-benzothiazole-4-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 1440526-47-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The presence of both bromine and carboxylic acid functional groups in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to explore novel pharmacological properties.

The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, connected at the 1 and 3 positions. This structural motif is widely recognized for its role in biological processes and has been incorporated into numerous therapeutic agents. The introduction of a bromine atom at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex scaffolds. Additionally, the carboxylic acid group at the 4-position provides a site for further functionalization, such as esterification or amidation, which can modulate the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, 2-Bromo-1,3-benzothiazole-4-carboxylic acid has been explored as a key building block in the synthesis of bioactive molecules. One notable area of research involves its application in developing antimicrobial agents. Benzothiazole derivatives have demonstrated efficacy against various bacterial and fungal strains, often by interfering with essential metabolic pathways or membrane integrity. The brominated derivative, in particular, has shown promise in preliminary studies due to its enhanced binding affinity to bacterial enzymes involved in DNA replication and transcription. This has sparked interest among researchers seeking novel antibiotics to combat resistant strains.

Moreover, the pharmaceutical industry has leveraged this compound in the quest for new anticancer therapies. Benzothiazole-based molecules are known to exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The bromine substituent in 2-Bromo-1,3-benzothiazole-4-carboxylic acid serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more intricate structures with potential antitumor activity. Several research groups have reported synthesizing analogs of this compound that exhibit significant cytotoxicity against various cancer cell lines while maintaining low toxicity toward normal cells. Such findings highlight its therapeutic potential and justify further investigation into its derivatives.

Another emerging field where this compound finds utility is in immunomodulation. The benzothiazole scaffold has been implicated in modulating immune responses by interacting with receptors and signaling pathways involved in inflammation and immune cell activation. Researchers have synthesized derivatives of 2-Bromo-1,3-benzothiazole-4-carboxylic acid that show promise in regulating immune checkpoint proteins, which are critical targets for immunotherapy drugs like PD-1 inhibitors. These studies suggest that further optimization of the molecular structure could lead to novel immunomodulatory agents with applications in autoimmune diseases and cancer immunotherapy.

The synthetic versatility of 2-Bromo-1,3-benzothiazole-4-carboxylic acid also makes it a valuable tool for chemists exploring new synthetic methodologies. The combination of bromine and carboxylic acid functionalities allows for multiple reaction pathways, including Suzuki-Miyaura coupling, Heck reaction, and esterification. These reactions are instrumental in constructing complex heterocyclic frameworks that mimic natural products or drug-like entities. The ability to diversify its structure through these transformations opens up endless possibilities for generating novel compounds with tailored biological activities.

In conclusion, 2-Bromo-1,3-benzothiazole-4-carboxylic acid (CAS No. 1440526-47-5) represents a fascinating compound with broad applications across pharmaceutical research. Its unique structural features enable it to serve as a versatile intermediate in drug discovery programs targeting infections, cancer, and immune disorders. As synthetic chemistry continues to advance, the potential uses for this molecule are likely to expand, driven by innovative approaches to molecular design and functionalization. The ongoing exploration of its derivatives underscores its significance as a cornerstone in modern medicinal chemistry.